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Compound of Interest

Compound Name: 4-Methyl-2-vinylpyridine

Cat. No.: B081776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyl-2-vinylpyridine (CAS

13959-34-7), a pyridine derivative with applications in polymer chemistry and as a synthetic

intermediate. This document details its physicochemical properties, synthesis, and

characterization, presenting data in a clear and accessible format for scientific and research

applications.

Core Characterization of 4-Methyl-2-vinylpyridine
4-Methyl-2-vinylpyridine, also known as 2-ethenyl-4-methylpyridine, is a chemical compound

with the molecular formula C₈H₉N.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-2-vinylpyridine is presented in

the table below. This data is essential for its handling, application in synthesis, and for

analytical method development.
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Property Value Reference

CAS Number 13959-34-7

Molecular Formula C₈H₉N

Molecular Weight 119.16 g/mol

Appearance

Not explicitly stated, but

related vinylpyridines are

colorless to yellow or brown

liquids.

[1]

Boiling Point Data not available

Density Data not available

Solubility Soluble in organic solvents. [1]

Synthesis of 4-Methyl-2-vinylpyridine
The primary synthetic route to 4-Methyl-2-vinylpyridine involves the condensation of 4-

methylpyridine (γ-picoline) with formaldehyde, followed by dehydration. While a detailed, peer-

reviewed experimental protocol for this specific molecule is not readily available in the

searched literature, a general procedure can be inferred from patents describing the production

of vinylpyridines.

Experimental Protocol: General Synthesis of
Vinylpyridines
This protocol is a generalized procedure based on the synthesis of related vinylpyridine

compounds and should be adapted and optimized for the specific synthesis of 4-Methyl-2-
vinylpyridine.

Materials:

4-Methylpyridine (γ-picoline)

Paraformaldehyde
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Dehydration catalyst (e.g., strong acid)

Inhibitor (e.g., p-tert-Butylcatechol) to prevent polymerization

Organic solvent (e.g., toluene)

Sodium hydroxide solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Condensation: In a reaction vessel equipped with a stirrer, thermometer, and condenser,

charge 4-methylpyridine and paraformaldehyde. The molar ratio of 4-methylpyridine to

formaldehyde is a critical parameter and should be optimized.

The reaction is typically carried out at elevated temperatures, for instance, between 105 to

110 °C, for an extended period (e.g., 45-70 hours)[2].

Dehydration: The intermediate hydroxyethylpyridine is then dehydrated. This can be

achieved in the presence of a strong acid catalyst at a higher temperature.

Work-up and Purification:

After cooling, the reaction mixture is neutralized with a base, such as sodium hydroxide

solution.

The organic layer is separated, and the aqueous layer is extracted with a suitable organic

solvent.

The combined organic layers are washed with brine and dried over an anhydrous drying

agent like magnesium sulfate or sodium sulfate.

The solvent is removed under reduced pressure.

The crude product is then purified by vacuum distillation to yield 4-Methyl-2-
vinylpyridine.
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Logical Workflow for Synthesis and Purification:

Synthesis

Purification

4-Methylpyridine + Paraformaldehyde

Condensation Reaction
(105-110 °C, 45-70 h)

2-(4-Methylpyridin-2-yl)ethanol

Dehydration
(Acid Catalyst, High Temp)

Crude 4-Methyl-2-vinylpyridine

Neutralization (NaOH)

Solvent Extraction

Drying (Anhydrous MgSO4)

Vacuum Distillation

Pure 4-Methyl-2-vinylpyridine
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b081776?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthetic and purification workflow for 4-Methyl-2-vinylpyridine.

Analytical Characterization
A comprehensive characterization of 4-Methyl-2-vinylpyridine is crucial to confirm its identity

and purity. The following are the expected analytical data based on the characterization of

structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl,

vinyl, and pyridine ring protons. The chemical shifts (δ) will be influenced by the positions of the

substituents on the pyridine ring.

¹³C NMR: The carbon NMR spectrum will provide information on the number and types of

carbon atoms in the molecule. The chemical shifts for the carbons in the pyridine ring, the vinyl

group, and the methyl group will be distinct.

Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. The fragmentation

pattern can provide additional structural information. For 4-Methyl-2-vinylpyridine, the

molecular ion peak (M⁺) is expected at m/z 119.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum will show characteristic absorption bands for the functional groups present

in the molecule. Key expected vibrational modes include:

C-H stretching vibrations of the aromatic ring and vinyl group.

C=C and C=N stretching vibrations of the pyridine ring and vinyl group.[3]

C-H bending vibrations.

Experimental Workflow for Characterization:
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Spectroscopic Analysis

Data Interpretation

4-Methyl-2-vinylpyridine Sample

NMR Spectroscopy
(¹H and ¹³C) Mass Spectrometry FTIR Spectroscopy

Structural Elucidation Molecular Weight Confirmation Functional Group Identification

Complete Characterization

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 4-Methyl-2-vinylpyridine.

Biological Activity
The direct biological activity of 4-Methyl-2-vinylpyridine is not well-documented in the

available literature. However, polymers derived from the related compound 4-vinylpyridine have

shown antimicrobial properties. Quaternized polymers of 4-vinylpyridine have demonstrated

antibacterial activity against bacteria such as Staphylococcus aureus.[4] Additionally, an iron

(III) complex with 4-vinyl pyridine has been reported to exhibit some antitumor activity against

HCT-116 cells. It is plausible that 4-Methyl-2-vinylpyridine could serve as a monomer for

polymers with potential biological activities. Further research is needed to investigate the

specific biological effects of 4-Methyl-2-vinylpyridine and its derivatives.

Safety Information
Based on the Safety Data Sheet (SDS) for 4-Methyl-2-vinylpyridine, the compound should be

handled with care. Standard laboratory safety protocols, including the use of personal

protective equipment (gloves, safety glasses), should be followed. It is advised to work in a
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well-ventilated area. For detailed safety information, refer to the specific Safety Data Sheet

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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